Cas no 1897633-92-9 (1-Azabicyclo[2.2.2]octane-3-sulfonamide)
1-Azabicyclo[2.2.2]octane-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 1-azabicyclo[2.2.2]octane-3-sulfonamide
- 1-Azabicyclo[2.2.2]octane-3-sulfonamide
-
- Inchi: 1S/C7H14N2O2S/c8-12(10,11)7-5-9-3-1-6(7)2-4-9/h6-7H,1-5H2,(H2,8,10,11)
- InChI Key: ICMQGIKKNOHOMY-UHFFFAOYSA-N
- SMILES: S(C1CN2CCC1CC2)(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 262
- XLogP3: -0.4
- Topological Polar Surface Area: 71.8
1-Azabicyclo[2.2.2]octane-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-679524-1.0g |
1-azabicyclo[2.2.2]octane-3-sulfonamide |
1897633-92-9 | 1g |
$0.0 | 2023-06-07 |
1-Azabicyclo[2.2.2]octane-3-sulfonamide Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 1-Azabicyclo[2.2.2]octane-3-sulfonamide
Introduction to 1-Azabicyclo[2.2.2]octane-3-sulfonamide (CAS No. 1897633-92-9)
1-Azabicyclo[2.2.2]octane-3-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1897633-92-9, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This bicyclic amine derivative features a nitrogen-containing heterocycle embedded within a tricyclic framework, making it a promising candidate for various biochemical applications. The presence of a sulfonamide functional group further enhances its potential as a pharmacophore, enabling interactions with biological targets such as enzymes and receptors.
The molecular structure of 1-Azabicyclo[2.2.2]octane-3-sulfonamide consists of a seven-membered azabicycloalkane core, which is a rare motif in drug discovery due to its rigidity and conformational constraints. This scaffold imparts specific steric and electronic properties that can be exploited to modulate biological activity. The sulfonamide group at the 3-position introduces polarity and hydrogen bonding capabilities, which are critical for binding affinity and selectivity in drug design.
Recent advancements in computational chemistry and molecular modeling have facilitated the exploration of 1-Azabicyclo[2.2.2]octane-3-sulfonamide as a lead compound for therapeutic intervention. Studies have demonstrated its potential in inhibiting certain enzymes implicated in inflammatory pathways, making it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The rigid bicyclic core helps stabilize the binding conformation, while the sulfonamide moiety provides necessary interactions with the active site residues.
One of the most compelling aspects of 1-Azabicyclo[2.2.2]octane-3-sulfonamide is its synthetic accessibility, which has been optimized through multi-step organic transformations involving ring-closing metathesis and nucleophilic substitution reactions. These synthetic routes allow for modifications at various positions on the molecule, enabling the generation of a library of derivatives with tailored pharmacological properties. Such structural diversity is essential for identifying compounds with improved efficacy and reduced toxicity.
In vitro studies have highlighted the bioactivity of 1-Azabicyclo[2.2.2]octane-3-sulfonamide, particularly its interaction with cyclooxygenase (COX) enzymes, which play a key role in prostaglandin synthesis and inflammation. Preliminary data suggest that this compound exhibits competitive inhibition against both COX-1 and COX-2, although with slightly higher affinity for COX-2, which is relevant for developing anti-inflammatory agents with minimal gastrointestinal side effects.
The sulfonamide group in 1-Azabicyclo[2.2.2]octane-3-sulfonamide also contributes to its potential as an antimicrobial agent. Sulfonamides are well-known for their ability to disrupt bacterial metabolic pathways by inhibiting dihydropteroate synthase, an enzyme involved in folate biosynthesis. The unique bicyclic scaffold may enhance membrane permeability or alter binding interactions compared to classical sulfonamides, offering a novel approach to combat resistant bacterial strains.
Emerging research also explores the application of 1-Azabicyclo[2.2.2]octane-3-sulfonamide in neuropharmacology, where its structural features may mimic natural neurotransmitters or modulate receptor activity. The rigid tricyclic core could interact with transmembrane proteins such as G-protein coupled receptors (GPCRs), which are central to many neurological disorders including depression, anxiety, and neurodegenerative diseases like Alzheimer's.
The synthesis and characterization of 1-Azabicyclo[2.2.2]octane-3-sulfonamide have been further refined using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, X-ray crystallography, and mass spectrometry (MS). These methods provide detailed insights into its molecular structure, dynamics, and conformational preferences, which are essential for understanding its biological behavior.
The potential therapeutic applications of 1-Azabicyclo[2.2.2]octane-3-sulfonamide extend beyond inflammation and antimicrobial uses to include antiviral and anticancer activities. Preliminary screenings have shown promising results in inhibiting viral proteases and kinase enzymes associated with cancer cell proliferation, respectively. The sulfonamide group's ability to form hydrogen bonds and salt bridges makes it an effective linker for designing molecules that can disrupt disease-related protein-protein interactions.
The development of 1-Azabicyclo[2.2.2]octane-3-sulfonamide into a clinical candidate involves rigorous testing for pharmacokinetic properties such as solubility, bioavailability, metabolic stability, and toxicity profiles. Computational modeling aids in predicting these parameters before experimental validation is conducted, thereby streamlining the drug discovery process.
Future research directions may focus on exploring analogs of 1-Azabicyclo[2.2.2]octane-3-sulfonamide that incorporate additional functional groups or different heterocyclic moieties to enhance specific biological activities or reduce off-target effects. The versatility of this scaffold allows for extensive chemical modification while maintaining structural integrity.
1897633-92-9 (1-Azabicyclo[2.2.2]octane-3-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)